Cas no 101295-91-4 ([Sulfonylbis(hexamethylene)]bis[triethylammoniumiodide] (6CI,7CI))

[Sulfonylbis(hexamethylene)]bis[triethylammoniumiodide] (6CI,7CI) structure
101295-91-4 structure
Product Name:[Sulfonylbis(hexamethylene)]bis[triethylammoniumiodide] (6CI,7CI)
CAS No:101295-91-4
MF:C24H54I2N2O2S
MW:688.571711063385
CID:193280
PubChem ID:58245
Update Time:2025-04-19

[Sulfonylbis(hexamethylene)]bis[triethylammoniumiodide] (6CI,7CI) Chemical and Physical Properties

Names and Identifiers

    • [Sulfonylbis(hexamethylene)]bis[triethylammoniumiodide] (6CI,7CI)
    • triethyl-[6-[6-(triethylazaniumyl)hexylsulfonyl]hexyl]azanium,diiodide
    • 6,6'-sulfonylbis(n,n,n-triethylhexan-1-aminium) diiodide
    • 7-Dioxathiatridecylenebis(triethylammonium iodide)
    • AC1L1OLH
    • AC1Q1TAS
    • AMMONIUM, SULFONYLBIS(HEXAMETHYLENE)BIS(TRIETHYL-, DIIODIDE
    • Dihexone
    • LS-19003
    • Sulfonylbis(hexamethylene)bis(triethylammonium iodide)
    • DTXSID90906042
    • 101295-91-4
    • Inchi: 1S/C24H54N2O2S.2HI/c1-7-25(8-2,9-3)21-17-13-15-19-23-29(27,28)24-20-16-14-18-22-26(10-4,11-5)12-6;;/h7-24H2,1-6H3;2*1H/q+2;;/p-2
    • InChI Key: MLCRLIRCCZKDQM-UHFFFAOYSA-L
    • SMILES: [I-].[I-].S(CCCCCC[N+](CC)(CC)CC)(CCCCCC[N+](CC)(CC)CC)(=O)=O

Computed Properties

  • Exact Mass: 633.7761
  • Monoisotopic Mass: 688.199536
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 20
  • Complexity: 423
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.5

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 34.14
  • LogP: 0.36380
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